N-(4-ethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[6-[2-(3-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O3S2/c1-4-32-19-10-8-18(9-11-19)27-22(30)15-33-23-13-12-21(28-29-23)24-16(2)26-25(34-24)17-6-5-7-20(14-17)31-3/h5-14H,4,15H2,1-3H3,(H,27,30)
• InChI Key: IMPNYHPOXPETEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC(=CC=C4)OC)C
• Molecular Formula: C25H24N4O3S2
• Molecular Weight: 492.6 g/mol

Description

N-(4-ethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds involves intricate organic synthesis techniques to yield pyridazinone, thiazole, and acetamide derivatives. Studies have explored conventional and microwave-assisted synthesis methods to optimize reaction conditions, yielding compounds with potential biological activities (Virk et al., 2018). These synthetic pathways are crucial for developing novel compounds with enhanced biological activities and better pharmacokinetic profiles.

Biological Activities

Several studies have been conducted to evaluate the biological activities of acetamide derivatives, focusing on their potential as antibacterial, antifungal, and anticancer agents. For instance, thieno[2,3-c]pyridazines have been synthesized and evaluated for their antibacterial activities, showcasing the importance of structural modifications to enhance biological effectiveness (Al-Kamali et al., 2014). Additionally, the synthesis of novel thiazole derivatives has demonstrated significant antimicrobial activities, highlighting the therapeutic potential of these compounds (Saravanan et al., 2010).

Pharmacological Applications

Compounds related to N-(4-ethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide have been studied for various pharmacological applications. These studies encompass the evaluation of antinociceptive activities, indicating the potential of these compounds in pain management and the development of new analgesic drugs (Doğruer et al., 2000). Moreover, research into the inhibition potential against various enzymes has shed light on the molecular mechanisms underlying the pharmacological effects of these compounds (Virk et al., 2018).